![molecular formula C17H15ClFN3S B4875835 3-(4-chlorobenzyl)-5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole](/img/structure/B4875835.png)
3-(4-chlorobenzyl)-5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole
Overview
Description
3-(4-chlorobenzyl)-5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole is a chemical compound that belongs to the family of triazole derivatives. It has shown promising results in scientific research applications due to its unique properties.
Mechanism of Action
The mechanism of action of 3-(4-chlorobenzyl)-5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of various bacteria and fungi. Additionally, it has been found to have low toxicity in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-chlorobenzyl)-5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole in lab experiments is its broad-spectrum activity against various cancer cell lines, bacteria, and fungi. Another advantage is its low toxicity in animal studies. However, a limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 3-(4-chlorobenzyl)-5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole. One direction is to further investigate its mechanism of action to optimize its use in lab experiments. Another direction is to study its potential as a therapeutic agent for cancer and infectious diseases. Additionally, further studies are needed to determine its long-term toxicity and potential side effects.
Scientific Research Applications
3-(4-chlorobenzyl)-5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazole has shown potential in various scientific research applications. It has been studied for its antimicrobial, antifungal, and anticancer properties. In particular, it has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.
Properties
IUPAC Name |
3-[(4-chlorophenyl)methyl]-5-[(3-fluorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClFN3S/c1-22-16(10-12-5-7-14(18)8-6-12)20-21-17(22)23-11-13-3-2-4-15(19)9-13/h2-9H,10-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZQIDSHSEXBZAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC2=CC(=CC=C2)F)CC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClFN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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